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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B10787949 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Protein Kinase C (19-36), a synthetic

peptide used in biochemical research.

Protein Kinase C (19-36) is a peptide that acts as a pseudosubstrate inhibitor of Protein

Kinase C (PKC), playing a crucial role in studying intracellular signaling pathways. While it is

not classified as a hazardous substance according to the 2012 OSHA Hazard Communication

Standard, its toxicological properties have not been fully investigated.[1][2] Therefore,

exercising due care and adhering to strict safety protocols is paramount to ensure the well-

being of laboratory personnel and the integrity of research outcomes.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

Protein Kinase C (19-36).
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Body Part
Personal Protective
Equipment

Rationale

Hands
Chemical-resistant gloves

(e.g., nitrile)
To prevent skin contact.[2]

Eyes
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.[1][3]

Body Laboratory coat
To protect skin and clothing

from contamination.[3]

Respiratory
NIOSH (US) or CEN (EU)

approved respirator (e.g., N95)

Recommended when handling

the lyophilized powder to avoid

inhalation of dust particles,

although not strictly required

under normal conditions.[1]

Operational Plan: From Receipt to Use
A systematic approach to handling Protein Kinase C (19-36) minimizes risks and ensures the

peptide's stability.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the product name and catalog number match the order.

Wear appropriate PPE (gloves and lab coat) during inspection.

2. Storage:

Store the lyophilized peptide at -20°C for short-term storage and -80°C for long-term storage.

Keep the vial tightly sealed in a dry, cool, and well-ventilated place, away from bright light.[2]

[4]
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For peptides containing amino acids prone to oxidation (C, M, W), consider purging the vial

with an inert gas like nitrogen or argon.

3. Preparation of Solutions:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation

and moisture absorption.

Work in a well-ventilated area or a chemical fume hood, especially when handling the

powder.

To prepare a stock solution, dissolve the peptide in a suitable sterile solvent, such as sterile

distilled water or dilute acetic acid (0.1%).

If the peptide's solubility is unknown, start with a small amount of solvent.

Avoid repeated freeze-thaw cycles. It is recommended to create single-use aliquots from the

stock solution.

Store peptide solutions at 4°C for up to a week; for longer storage, freeze the aliquots at

-20°C or colder.

4. Handling and Use:

Always wear the recommended PPE.

Avoid direct contact with the skin, eyes, and clothing.[2]

Avoid the formation of dust and aerosols.[2]

In case of accidental contact:

Skin: Immediately flush with copious amounts of water for at least 15 minutes and remove

contaminated clothing.[1]

Eyes: Flush with copious amounts of water for at least 15 minutes, ensuring adequate

flushing by separating the eyelids.[1]
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Inhalation: Move to fresh air. If breathing becomes difficult, seek medical attention.[1]

Ingestion: Wash out the mouth with water if the person is conscious. Do not induce

vomiting. Seek immediate medical attention.[1][2]

Disposal Plan
Proper disposal of Protein Kinase C (19-36) and associated materials is crucial to prevent

environmental contamination and potential health risks.

1. Unused Peptide and Contaminated Solutions:

Collect all waste materials in suitable, clearly labeled, and sealed containers.[2]

One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Always observe all federal, state, and local environmental regulations for chemical waste

disposal.[1]

2. Contaminated Labware and PPE:

Disposable items such as gloves, pipette tips, and tubes that have come into contact with the

peptide should be collected in a designated hazardous waste container.

Non-disposable glassware should be decontaminated by soaking in a suitable cleaning

solution before washing.

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling Protein Kinase C
(19-36) from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://www.targetmol.com/attachment/sds/B5846C55-F4BB-4459-81D8-1A83091C197C/TP1503
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/B5846C55-F4BB-4459-81D8-1A83091C197C/TP1503
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.benchchem.com/product/b10787949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving & Storage

Handling & Use

Disposal

Receiving & Inspection

Storage (-20°C / -80°C)

Equilibrate to Room Temp

Reconstitution

Aliquoting

Experimental Use

Waste Collection

Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Protein Kinase C (19-36).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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